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Compound of Interest

Compound Name: FK 866 hydrochloride

Cat. No.: B1191877

Get Quote

This guide provides a comprehensive technical overview of FK866, a potent and specific

inhibitor of nicotinamide phosphoribosyltransferase (NAMPT). It is intended for researchers,

scientists, and drug development professionals interested in the therapeutic potential and

experimental application of this compound.

Section 1: The Critical Role of NAD+ Metabolism
and NAMPT
Nicotinamide adenine dinucleotide (NAD+) is a fundamental coenzyme in cellular metabolism,

playing a pivotal role in redox reactions essential for processes like glycolysis, the tricarboxylic

acid cycle, and oxidative phosphorylation.[1][2] Beyond its function in bioenergetics, NAD+ is

consumed by a variety of enzymes, including poly(ADP-ribose) polymerases (PARPs), sirtuins,

and CD38, which are involved in DNA repair, gene expression, and immune signaling.[2][3]

Mammalian cells primarily synthesize NAD+ through a salvage pathway, which recycles

nicotinamide (NAM), a breakdown product of NAD+-consuming enzymes.[4] The rate-limiting

enzyme in this crucial pathway is nicotinamide phosphoribosyltransferase (NAMPT).[4][5][6][7]

NAMPT catalyzes the conversion of nicotinamide and 5-phosphoribosyl-1-pyrophosphate

(PRPP) into nicotinamide mononucleotide (NMN), which is subsequently converted to NAD+.[4]
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[7] Due to their high metabolic and proliferative rates, cancer cells exhibit a heightened

dependency on the NAMPT-mediated salvage pathway to maintain their NAD+ pools.[8] This

dependency makes NAMPT a compelling therapeutic target for cancer.[8][9]

Diagram: The NAD+ Salvage Pathway and the Point of
FK866 Inhibition
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Caption: The NAD+ salvage pathway and the inhibitory action of FK866 on NAMPT.

Section 2: FK866: A Potent and Specific NAMPT
Inhibitor
FK866, also known as daporinad or APO866, is a small molecule identified as a highly specific

and potent, non-competitive inhibitor of NAMPT.[10][11] Its chemical name is (E)-N-[4-(1-

benzoylpiperidin-4-yl)butyl]-3-(pyridin-3-yl)acrylamide.[12]

Chemical and Physical Properties of FK866
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Property Value Source

Molecular Formula C24H29N3O2 [1]

Molecular Weight 391.5 g/mol [1]

CAS Number 658084-64-1 [13]

Ki value 0.3 nM [14]

IC50 (HepG2 cells) ~1 nM [13]

Mechanism of Action
FK866 exerts its biological effects by directly binding to and inhibiting NAMPT, thereby blocking

the synthesis of NMN and leading to a subsequent depletion of intracellular NAD+ pools.[8][15]

This NAD+ depletion has profound downstream consequences, including:

Energy Crisis: Reduced NAD+ levels impair cellular redox reactions, leading to a decrease in

ATP production.[14][15]

Induction of Apoptosis: The depletion of NAD+ can trigger programmed cell death,

particularly in cells with high NAD+ turnover, such as cancer cells.[1][10][11]

Cell Cycle Arrest: FK866 has been shown to induce cell cycle arrest, often at the G2/M

phase.[14][16]

Autophagy: The compound can induce autophagy, a cellular self-degradation process.[14]

Inhibition of Signaling Pathways: FK866 has been reported to inhibit mTORC1 and

MAPK/ERK signaling pathways.[14]

Importantly, the inhibitory effect of FK866 is specific to the NAMPT-mediated salvage pathway

and does not affect the de novo synthesis of NAD+ from tryptophan or the Preiss-Handler

pathway which utilizes nicotinic acid.[3][11]

Section 3: In Vitro Characterization of FK866 Activity
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A crucial aspect of studying FK866 is the robust in vitro characterization of its effects on cellular

processes. The following protocols provide a framework for these investigations.

Protocol 1: Cell Viability and Proliferation Assay
Objective: To determine the cytotoxic and anti-proliferative effects of FK866 on a given cell line.

Methodology:

Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow

them to adhere overnight.

Treatment: Treat the cells with a serial dilution of FK866 (e.g., ranging from picomolar to

micromolar concentrations). Include a vehicle control (e.g., DMSO).

Incubation: Incubate the cells for a specified period (e.g., 72 hours).

Viability Assessment: Measure cell viability using a suitable assay, such as the CellTiter-

Glo® Luminescent Cell Viability Assay, which quantifies ATP levels.[17]

Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value by plotting

the percentage of viable cells against the logarithm of the FK866 concentration and fitting the

data to a dose-response curve.

Causality Insight: The reduction in ATP levels, as measured by the CellTiter-Glo® assay, is a

direct consequence of NAD+ depletion caused by FK866-mediated NAMPT inhibition,

reflecting a decline in metabolically active cells.

Protocol 2: Intracellular NAD+ Level Quantification
Objective: To directly measure the impact of FK866 on intracellular NAD+ levels.

Methodology:

Cell Treatment: Treat cells with FK866 at various concentrations and for different time points.

Cell Lysis: Harvest and lyse the cells to release intracellular metabolites.
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NAD+ Quantification: Use a commercially available NAD/NADH assay kit that employs a

colorimetric or fluorometric method to quantify the amount of NAD+.

Data Normalization: Normalize the NAD+ levels to the total protein concentration of each

sample.

Self-Validation: A dose- and time-dependent decrease in intracellular NAD+ levels following

FK866 treatment provides direct evidence of NAMPT inhibition. This can be further validated by

observing a rescue of NAD+ levels upon co-treatment with nicotinamide mononucleotide

(NMN), the product of the NAMPT reaction.

Diagram: Experimental Workflow for In Vitro FK866
Characterization
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Caption: A typical experimental workflow for the in vitro evaluation of FK866.
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Section 4: In Vivo Evaluation of FK866 Efficacy
Translating in vitro findings to in vivo models is a critical step in drug development.

Animal Models
Xenograft models, where human cancer cells are implanted into immunocompromised mice,

are commonly used to evaluate the anti-tumor efficacy of FK866.[16]

Protocol 3: In Vivo Xenograft Study
Objective: To assess the anti-tumor activity of FK866 in a mouse xenograft model.

Methodology:

Tumor Implantation: Subcutaneously inject a suspension of cancer cells into the flank of

immunocompromised mice.

Tumor Growth Monitoring: Allow tumors to reach a palpable size (e.g., 100-200 mm³).

Treatment Administration: Randomize mice into treatment and control groups. Administer

FK866 (e.g., via intraperitoneal injection) at a predetermined dose and schedule. The control

group receives a vehicle.

Tumor Measurement: Measure tumor volume regularly using calipers.

Endpoint: At the end of the study, euthanize the mice and excise the tumors for further

analysis (e.g., histology, biomarker analysis).

Authoritative Grounding: The in vivo concentrations of FK866 used in such studies should be

guided by pharmacokinetic data to ensure they are comparable to the effective in vitro

concentrations.[18]

Section 5: Therapeutic Applications and Future
Directions
FK866 has demonstrated anti-cancer activity in a variety of preclinical models, including:
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Anaplastic meningiomas[16]

Small cell lung cancer[17]

Cholangiocarcinoma[15]

Pancreatic cancer[19]

Leukemia[15]

Furthermore, FK866 has been investigated in combination with other chemotherapeutic agents,

such as cisplatin and gemcitabine, with some studies showing enhanced anti-cancer effects.

[15]

Beyond oncology, the role of NAMPT in inflammation and immune responses suggests

potential applications for FK866 in inflammatory and autoimmune diseases.[20] For instance,

FK866 can modulate the function of immune cells like T lymphocytes and macrophages.[20]

Section 6: Challenges and Considerations
Despite its promising preclinical activity, the clinical development of FK866 has faced

challenges. Phase I and II clinical trials have been conducted for various malignancies, but

issues such as dose-limiting toxicities and insufficient efficacy have been reported.[2][20]

Systemic NAD+ depletion can lead to adverse effects, including bone marrow suppression.[12]

Current research is focused on developing novel NAMPT inhibitors with improved therapeutic

windows and exploring strategies like proteolysis-targeting chimeras (PROTACs) that use

FK866 as a warhead to induce the degradation of NAMPT.[9]

Conclusion
FK866 remains a cornerstone tool for studying the biological roles of NAMPT and the

consequences of NAD+ depletion. Its high specificity and potency make it an invaluable

pharmacological probe. While its direct clinical application has been challenging, the insights

gained from FK866 research continue to fuel the development of next-generation NAMPT-

targeting therapies with the potential to treat a range of diseases, most notably cancer. The
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strategic application of the methodologies outlined in this guide will enable researchers to

further elucidate the therapeutic potential of NAMPT inhibition.

References
The NAMPT Inhibitor FK866 in Combination with Cisplatin Reduces Cholangiocarcinoma

Cells Growth. (2022). MDPI. Retrieved February 3, 2026, from [Link]

Hasmann, M., & Schemainda, I. (2003). FK866, a Highly Specific Noncompetitive Inhibitor of

Nicotinamide Phosphoribosyltransferase, Represents a Novel Mechanism for Induction of

Tumor Cell Apoptosis. AACR Journals. Retrieved February 3, 2026, from [Link]

Hasmann, M., & Schemainda, I. (2003). FK866, a highly specific noncompetitive inhibitor of

nicotinamide phosphoribosyltransferase, represents a novel mechanism for induction of

tumor cell apoptosis. PubMed. Retrieved February 3, 2026, from [Link]

Structural formula and molecular weight of FK866. (n.d.). ResearchGate. Retrieved February

3, 2026, from [Link]

Daporinad | C24H29N3O2 | CID 6914657. (n.d.). PubChem. Retrieved February 3, 2026,

from [Link]

The NAMPT Inhibitor FK866 Increases Metformin Sensitivity in Pancreatic Cancer Cells.

(2019). Cancers. Retrieved February 3, 2026, from [Link]

Travelli, C., et al. (2020). Recent Advances in NAMPT Inhibitors: A Novel Immunotherapic

Strategy. Frontiers in Pharmacology. Retrieved February 3, 2026, from [Link]

Watson, M., et al. (2017). Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT), an

Enzyme Essential for NAD+ Biosynthesis, Leads to Altered Carbohydrate Metabolism in

Cancer Cells. Journal of Biological Chemistry. Retrieved February 3, 2026, from [Link]

A Nicotinamide Phosphoribosyltransferase Inhibitor, FK866, Suppresses the Growth of

Anaplastic Meningiomas and Inhibits Immune Checkpoint Expression by Regulating STAT1.

(2021). Frontiers in Oncology. Retrieved February 3, 2026, from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.mdpi.com/2072-6694/14/19/4890
https://aacrjournals.org/cancerres/article/63/21/7436/200679/FK866-a-Highly-Specific-Noncompetitive-Inhibitor
https://pubmed.ncbi.nlm.nih.gov/14583495/
https://www.researchgate.net/figure/Structural-formula-and-molecular-weight-of-FK866_fig1_8984451
https://pubchem.ncbi.nlm.nih.gov/compound/Daporinad
https://www.mdpi.com/2072-6694/11/11/1691
https://www.frontiersin.org/articles/10.3389/fphar.2020.00656/full
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5392683/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8236173/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effect of FK866, NAMPT inhibitor, on small cell lung cancer cell lines. (2015). ASCO

Publications. Retrieved February 3, 2026, from [Link]

What NAMPT inhibitors are in clinical trials currently? (2025). Patsnap Synapse. Retrieved

February 3, 2026, from [Link]

The function of nicotinamide phosphoribosyl transferase (NAMPT) and its role in diseases.

(2021). Signal Transduction and Targeted Therapy. Retrieved February 3, 2026, from [Link]

Nicotinamide phosphoribosyltransferase. (n.d.). Wikipedia. Retrieved February 3, 2026, from

[Link]

Discovery of potent NAMPT-Targeting PROTACs using FK866 as the warhead. (2023).

PubMed. Retrieved February 3, 2026, from [Link]

(PDF) Nicotinamide Phosphoribosyltransferase (Nampt)/Nicotinamide Adenine Dinucleotide

(NAD) Axis Suppresses Atrial Fibrillation by Modulating the Calcium Handling Pathway.

(2025). ResearchGate. Retrieved February 3, 2026, from [Link]

Channeling Nicotinamide Phosphoribosyltransferase (NAMPT) to Address Life and Death.

(2022). Journal of Medicinal Chemistry. Retrieved February 3, 2026, from [Link]

Targeting NAD Metabolism: Rational Design, Synthesis and In Vitro Evaluation of

NAMPT/PARP1 Dual-Target Inhibitors as Anti-Breast Cancer Agents. (2024). MDPI.

Retrieved February 3, 2026, from [Link]

Nicotinamide phosphoribosyltransferase (Nampt): a link between NAD biology, metabolism,

and diseases. (2011). SciSpace. Retrieved February 3, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://ascopubs.org/doi/abs/10.1200/jco.2015.33.15_suppl.e18562
https://synapse.patsnap.com/articles/what-nampt-inhibitors-are-in-clinical-trials-currently-20220901
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8273648/
https://en.wikipedia.org/wiki/Nicotinamide_phosphoribosyltransferase
https://pubmed.ncbi.nlm.nih.gov/37369332/
https://www.researchgate.net/publication/343313936_Nicotinamide_Phosphoribosyltransferase_NamptNicotinamide_Adenine_Dinucleotide_NAD_Axis_Suppresses_Atrial_Fibrillation_by_Modulating_the_Calcium_Handling_Pathway
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c00223
https://www.mdpi.com/1420-3049/29/12/2855
https://typeset.io/papers/nicotinamide-phosphoribosyltransferase-nampt-a-link-between-2l3h7p8l91
https://www.benchchem.com/product/b1191877?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Daporinad | C24H29N3O2 | CID 6914657 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Targeting NAD Metabolism: Rational Design, Synthesis and In Vitro Evaluation of
NAMPT/PARP1 Dual-Target Inhibitors as Anti-Breast Cancer Agents [mdpi.com]

3. pubs.acs.org [pubs.acs.org]

4. Nicotinamide phosphoribosyltransferase - Wikipedia [en.wikipedia.org]

5. The function of nicotinamide phosphoribosyl transferase (NAMPT) and its role in diseases
- PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. scispace.com [scispace.com]

8. What NAMPT inhibitors are in clinical trials currently? [synapse.patsnap.com]

9. Discovery of potent NAMPT-Targeting PROTACs using FK866 as the warhead - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. aacrjournals.org [aacrjournals.org]

11. FK866, a highly specific noncompetitive inhibitor of nicotinamide
phosphoribosyltransferase, represents a novel mechanism for induction of tumor cell
apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. caymanchem.com [caymanchem.com]

14. medchemexpress.com [medchemexpress.com]

15. mdpi.com [mdpi.com]

16. A Nicotinamide Phosphoribosyltransferase Inhibitor, FK866, Suppresses the Growth of
Anaplastic Meningiomas and Inhibits Immune Checkpoint Expression by Regulating STAT1 -
PMC [pmc.ncbi.nlm.nih.gov]

17. ascopubs.org [ascopubs.org]

18. Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT), an Enzyme Essential for
NAD+ Biosynthesis, Leads to Altered Carbohydrate Metabolism in Cancer Cells - PMC
[pmc.ncbi.nlm.nih.gov]

19. The NAMPT Inhibitor FK866 Increases Metformin Sensitivity in Pancreatic Cancer Cells -
PMC [pmc.ncbi.nlm.nih.gov]

20. Frontiers | Recent Advances in NAMPT Inhibitors: A Novel Immunotherapic Strategy
[frontiersin.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Daporinad
https://www.mdpi.com/1420-3049/29/12/2836
https://www.mdpi.com/1420-3049/29/12/2836
https://pubs.acs.org/doi/10.1021/acs.jmedchem.3c02112
https://en.wikipedia.org/wiki/Nicotinamide_phosphoribosyltransferase
https://pmc.ncbi.nlm.nih.gov/articles/PMC11540786/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11540786/
https://www.researchgate.net/publication/342586216_Nicotinamide_Phosphoribosyltransferase_NamptNicotinamide_Adenine_Dinucleotide_NAD_Axis_Suppresses_Atrial_Fibrillation_by_Modulating_the_Calcium_Handling_Pathway
https://scispace.com/pdf/nicotinamide-phosphoribosyltransferase-nampt-a-link-between-236lni86lh.pdf
https://synapse.patsnap.com/article/what-nampt-inhibitors-are-in-clinical-trials-currently
https://pubmed.ncbi.nlm.nih.gov/37369332/
https://pubmed.ncbi.nlm.nih.gov/37369332/
https://aacrjournals.org/cancerres/article/63/21/7436/510728/FK866-a-Highly-Specific-Noncompetitive-Inhibitor
https://pubmed.ncbi.nlm.nih.gov/14612543/
https://pubmed.ncbi.nlm.nih.gov/14612543/
https://pubmed.ncbi.nlm.nih.gov/14612543/
https://www.researchgate.net/figure/Structural-formula-and-molecular-weight-of-FK866_fig1_6858299
https://www.caymanchem.com/product/13287/fk-866
https://www.medchemexpress.com/FK866.html
https://www.mdpi.com/2073-4409/12/5/775
https://pmc.ncbi.nlm.nih.gov/articles/PMC9065474/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9065474/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9065474/
https://ascopubs.org/doi/10.1200/jco.2015.33.15_suppl.e18562
https://pmc.ncbi.nlm.nih.gov/articles/PMC4505489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4505489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4505489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9688551/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9688551/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00656/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00656/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-Depth Technical Guide to FK866 as a NAMPT
Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191877/docs#an-in-depth-technical-guide-to-fk866-
as-a-nampt-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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